Cas no 861793-07-9 (2-(isobutylthio)aniline hydrochloride)

• Product Name: 2-(isobutylthio)aniline hydrochloride
• CAS No: 861793-07-9
• MDL: MFCD31652535
• CID: 4657646
• Update Time: 2025-05-24

2-(isobutylthio)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(isobutylthio)aniline hydrochloride

• MDL： MFCD31652535

Additional information on 2-(isobutylthio)aniline hydrochloride

2-(Isobutylthio)aniline Hydrochloride: A Comprehensive Overview

2-(Isobutylthio)aniline hydrochloride, identified by the CAS number 861793-07-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring an aniline backbone substituted by an isobutylthio group, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and mechanisms of action.

The synthesis of 2-(isobutylthio)aniline hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding aniline derivative. The introduction of the isobutylthio group is achieved through a nucleophilic substitution reaction, where the sulfur atom acts as a nucleophile. This step is critical for ensuring the stability and reactivity of the final product. The hydrochloride salt form is often preferred due to its enhanced solubility and stability under physiological conditions.

Recent studies have explored the pharmacokinetic properties of 2-(isobutylthio)aniline hydrochloride, revealing promising bioavailability and metabolic stability. These findings suggest that the compound could serve as a lead molecule in the development of novel therapeutic agents. Additionally, computational studies using molecular docking techniques have provided insights into its potential interactions with various biological targets, such as enzymes and receptors.

In terms of applications, 2-(isobutylthio)aniline hydrochloride has shown potential in the field of oncology, where it exhibits selective cytotoxicity against cancer cells. Preclinical trials have demonstrated its ability to inhibit key signaling pathways involved in tumor growth and metastasis. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases.

The structural versatility of 2-(isobutylthio)aniline hydrochloride also lends itself to applications in materials science. Researchers have investigated its use as a precursor for advanced polymers and nanomaterials, leveraging its sulfur-containing functionality for cross-linking and self-healing properties.

In conclusion, 2-(isobutylthio)aniline hydrochloride, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary scientific research.